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Compound of Interest

Compound Name: RM-5 Mixture(AOCS)

Cat. No.: B1164798

Get Quote

Executive Summary & Technical Definition
AOCS RM-5 (Reference Material 5) is a specific quantitative mixture of Fatty Acid Methyl

Esters (FAMEs) designed to conform to the American Oil Chemists' Society (AOCS) Official

Method Ce 1-62.

Unlike general FAME standards, RM-5 is formulated to mimic the fatty acid distribution of lauric

oils, specifically:

Coconut Oil

Babassu Oil

Palm Kernel Oil[1]

Ouri-curi Oil

Its primary utility is the calibration of Gas Chromatography (GC) systems (FID or MS detection)

to ensure accurate retention time identification and response factor calculation for medium-
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chain triglycerides (MCTs) and saturated fatty acids ranging from C8:0 to C18:2.

Procurement Strategy: Where to Purchase
While the AOCS establishes the standards and methods, the physical manufacturing and

distribution of the "RM" series ampules are primarily handled by authorized chemical standards

manufacturers.

Primary Authorized Vendors[3]
Vendor

Product
Designation

Grade/Certification Direct Link

Sigma-Aldrich

(Supelco)
F.A.M.E. Mix RM-5

TraceCERT® (CRM

Grade)

Cayman Chemical AOCS RM-5 Mixture Reference Material

Matreya LLC RM-5 Mixture (AOCS) Standard Grade

Procurement & Verification Workflow
To ensure data integrity, the acquisition process must include a verification step for the

Certificate of Analysis (CoA).
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Figure 1: Procurement and verification lifecycle for AOCS RM-5 standards. Note the critical

checkpoint at CoA verification.

Technical Composition & Specifications
The RM-5 mixture is characterized by a high concentration of Lauric Acid (C12:0) and Myristic

Acid (C14:0), distinguishing it from seed oil standards (like RM-1 or RM-3) which are dominated

by C18 unsaturated chains.
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Standard Composition (Typical wt. %)
Elution Order Component

Common
Name

Carbon
Number

Typical Conc.
(wt %)

1 Methyl Caprylate Caprylic Acid C8:0 ~7.0%

2 Methyl Caprate Capric Acid C10:0 ~5.0%

3 Methyl Laurate Lauric Acid C12:0 ~48.0%

4 Methyl Myristate Myristic Acid C14:0 ~15.0%

5 Methyl Palmitate Palmitic Acid C16:0 ~7.0%

6 Methyl Stearate Stearic Acid C18:0 ~3.0%

7 Methyl Oleate Oleic Acid C18:1 (cis-9) ~12.0%

8 Methyl Linoleate Linoleic Acid C18:2 (cis-9,12) ~3.0%

> Scientific Note: The high percentage of C12:0 requires careful attention to detector

saturation. Ensure your split ratio is adjusted so the C12 peak does not exceed the linear range

of your FID.

Analytical Methodology: AOCS Ce 1-62 Compliance
The use of RM-5 is strictly governed by AOCS Method Ce 1-62. Below is the optimized protocol

for modern capillary GC systems.

Instrument Configuration[6][7]
System: GC-FID (Gas Chromatography with Flame Ionization Detection).

Column: High-polarity cyanopropyl polysiloxane (e.g., SP-2560, CP-Sil 88, or BPX-70).

Dimensions: 100 m x 0.25 mm x 0.20 µm (Recommended for full isomer resolution,

though 30m is acceptable for RM-5 as it contains few isomers).

Carrier Gas: Hydrogen (optimal linear velocity) or Helium.
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Preparation Protocol
Thawing: Remove the ampule from the -20°C freezer and allow it to equilibrate to room

temperature (approx. 20 mins) before opening. This prevents condensation moisture from

contaminating the hydrophobic esters.

Dilution: RM-5 is typically supplied "Neat" (100 mg pure oil).

Solvent: Isooctane or Hexane (HPLC Grade).

Concentration: Dilute to approx. 10–20 mg/mL for split injection (Split 1:50 or 1:100).

Storage of Aliquots: Once opened, transfer remaining neat standard to a screw-cap vial with

a Teflon-lined septum. Purge headspace with Nitrogen or Argon gas to prevent oxidation of

the C18:1 and C18:2 components.

Analytical Workflow Diagram
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Figure 2: Analytical workflow for validating GC system performance using RM-5.
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Quality Assurance & Troubleshooting
Critical Control Points (CCPs)

Resolution Loss: If the separation between C18:0 and C18:1 degrades, the column

stationary phase may be deteriorating. RM-5 is less sensitive to this than PUFA mixes (like

RM-3), but it is still a valid indicator.

Discrimination: If the response for C8:0 and C10:0 is lower than the certified values (Table in

Section 3), check your Split/Splitless inlet discrimination. Low molecular weight FAMEs can

be lost if the inlet temperature is too high or the split ratio is excessive.

Ghost Peaks: Appearance of peaks between C12 and C14 usually indicates oxidation or

contamination of the injection liner.

Self-Validating Calculation
To validate the integrity of your run, calculate the Theoretical Response Factor (TRF) for the

FID.

Where

is the weight of component x and

is the Area.

For FAMEs, the response is proportional to the carbon content. If your calculated factors

deviate >5% from theoretical carbon-based factors, perform inlet maintenance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. library.aocs.org [library.aocs.org]

To cite this document: BenchChem. [Technical Guide: Acquisition, Validation, and Analytical
Application of AOCS RM-5 Reference Material]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1164798/docs#technical-guide-acquisition-
validation-and-analytical-application-of-aocs-rm-5-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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